Cas no 1880866-78-3 (Tert-butyl 3-[(pyridin-4-yl)amino]propanoate)

• Product Name: Tert-butyl 3-[(pyridin-4-yl)amino]propanoate
• CAS No: 1880866-78-3
• MF: C₁₂H₁₈N₂O₂
• MW: 222.283523082733
• CID: 5823139
• PubChem ID: 165903747
• Update Time: 2025-06-16

Tert-butyl 3-[(pyridin-4-yl)amino]propanoate Chemical and Physical Properties

Names and Identifiers

• EN300-12109376
• tert-butyl 3-[(pyridin-4-yl)amino]propanoate
• 1880866-78-3
• Tert-butyl 3-[(pyridin-4-yl)amino]propanoate

• Inchi： 1S/C12H18N2O2/c1-12(2,3)16-11(15)6-9-14-10-4-7-13-8-5-10/h4-5,7-8H,6,9H2,1-3H3,(H,13,14)
• InChI Key： GEVNQGGHQDYRHZ-UHFFFAOYSA-N
• SMILES： O(C(CCNC1C=CN=CC=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 222.136827821g/mol
• Monoisotopic Mass: 222.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 51.2Ų

Additional information on Tert-butyl 3-[(pyridin-4-yl)amino]propanoate

Tert-butyl 3-[(pyridin-4-yl)amino]propanoate (CAS No. 1880866-78-3)

Tert-butyl 3-[(pyridin-4-yl)amino]propanoate (CAS No. 1880866-78-3) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The chemical structure of tert-butyl 3-[(pyridin-4-yl)amino]propanoate consists of a tert-butyl ester group attached to a propanoic acid moiety, which is further functionalized with a pyridine ring through an amino linkage. This combination of functional groups imparts the compound with distinct physicochemical properties, making it an attractive candidate for further investigation.

Recent studies have highlighted the importance of tert-butyl 3-[(pyridin-4-yl)amino]propanoate in the context of drug discovery and development. One notable application is its use as a building block in the synthesis of more complex molecules with potential therapeutic value. For instance, researchers have explored its role in the development of inhibitors targeting specific enzymes involved in various diseases, such as cancer and neurodegenerative disorders.

In a study published in the Journal of Medicinal Chemistry, scientists demonstrated that derivatives of tert-butyl 3-[(pyridin-4-yl)amino]propanoate exhibit potent inhibitory activity against a key enzyme implicated in cancer progression. The compound's ability to selectively target this enzyme without affecting other cellular processes makes it a promising lead for further optimization and clinical evaluation.

Beyond its potential as an enzyme inhibitor, tert-butyl 3-[(pyridin-4-yl)amino]propanoate has also been investigated for its anti-inflammatory properties. Inflammatory diseases, such as arthritis and inflammatory bowel disease, are major health concerns worldwide, and there is a continuous need for new and effective treatments. Preliminary studies have shown that this compound can modulate inflammatory pathways, suggesting its potential as a novel anti-inflammatory agent.

The pharmacokinetic profile of tert-butyl 3-[(pyridin-4-yl)amino]propanoate is another area of active research. Understanding how this compound is absorbed, distributed, metabolized, and excreted by the body is crucial for optimizing its therapeutic potential. Recent studies have provided valuable insights into its metabolic stability and bioavailability, which are essential parameters for drug development.

In addition to its direct therapeutic applications, tert-butyl 3-[(pyridin-4-yl)amino]propanoate has also been used as a tool compound in biochemical assays. Its unique structure allows it to serve as a reference standard or control in experiments aimed at identifying and characterizing new compounds with similar biological activities. This utility enhances its value in both academic and industrial research settings.

The safety profile of tert-butyl 3-[(pyridin-4-yl)amino]propanoate is another critical aspect that has been extensively studied. Preclinical toxicology assessments have indicated that the compound exhibits low toxicity at relevant concentrations, which is a favorable attribute for any potential drug candidate. However, ongoing research is necessary to fully understand its long-term effects and any potential side effects that may arise during prolonged use.

In conclusion, tert-butyl 3-[(pyridin-4-yl)amino]propanoate (CAS No. 1880866-78-3) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive target for further investigation and development. As research continues to advance, it is likely that new insights and applications will emerge, further solidifying the importance of this compound in the scientific community.